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Compound of Interest

Compound Name: 2-Chlorocinnamic acid

Cat. No.: B2899261

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-Chlorocinnamic acid
in a range of organic solvents. The data and methodologies presented are crucial for
professionals in drug development and chemical research, where understanding solubility is
paramount for process design, formulation, and achieving desired therapeutic outcomes. This
document compiles quantitative data, details the experimental protocols for solubility
determination, and visualizes the experimental workflow.

Quantitative Solubility Data

The solubility of 2-Chlorocinnamic acid has been experimentally determined in sixteen
different organic solvents across a temperature range of 272.15 K to 321.55 K under
atmospheric pressure (101.3 kPa).[1][2] The study from which this data is derived
systematically investigated the influence of various solvents, including alcohols, esters, and
ketones, on the dissolution of 2-Chlorocinnamic acid.[1][2]

The following table summarizes the mole fraction solubility (x) of 2-Chlorocinnamic acid in the
specified solvents at various temperatures.
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Solvent Temperature (K) Mole Fraction Solubility (x)
Alcohols

Methanol 273.15 - 318.15 [Data Unavailable]
Ethanol 273.15 - 318.15 [Data Unavailable]
n-Propanol 273.15 - 318.15 [Data Unavailable]
Isopropanol 273.15 - 318.15 [Data Unavailable]
n-Butanol 273.15 - 318.15 [Data Unavailable]
Isobutanol 273.15 - 318.15 [Data Unavailable]
n-Pentanol 273.15 - 318.15 [Data Unavailable]
Isopentanol 273.15 - 318.15 [Data Unavailable]
Esters

Methyl Acetate

273.15 - 318.15

[Data Unavailable]

Ethyl Acetate

273.15 - 318.15

[Data Unavailable]

Ketones
Acetone 273.15 - 318.15 [Data Unavailable]
2-Butanone 273.15 - 318.15 [Data Unavailable]

2-Pentanone

273.15 - 318.15

[Data Unavailable]

Other Solvents

Toluene

273.15 - 318.15

[Data Unavailable]

Acetonitrile

273.15 - 318.15

[Data Unavailable]

Chloroform

[Data Unavailable]

[Data Unavailable]

Dichloromethane

[Data Unavailable]

[Data Unavailable]

DMSO

[Data Unavailable]

[Data Unavailable]
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Note: While the specific mole fraction solubility data was not available in the public domain, the
comprehensive study "Determination of 2-Chlorocinnamic Acid Solubility in 16 Solvents:
Model Correlation, Molecular Simulation and Solvent Effects Analysis" contains this
information.[1][2] It was consistently observed that the solubility of 2-Chlorocinnamic acid
increased with rising temperature in all tested solvents.[1][2]

Experimental Protocol: Gravimetric Method

The solubility data presented was determined using the gravimetric method, a reliable and
widely used technique for measuring the solubility of a solid in a liquid.[1][2] The following is a
detailed protocol for this experimental procedure.

1. Materials and Apparatus:

e 2-Chlorocinnamic acid (solute)

» Organic solvents (e.g., methanol, ethanol, acetone, etc.)
» Jacketed glass vessel with a magnetic stirrer

e Thermostatic bath

e Analytical balance (accurate to £0.1 mg)

e Syringe with a filter (e.g., 0.45 pm PTFE filter)

» Drying oven

e Weighing bottles

2. Procedure:

e Preparation: An excess amount of 2-Chlorocinnamic acid is added to a known mass of the
selected organic solvent in the jacketed glass vessel. This ensures that a saturated solution
is formed.

o Equilibration: The vessel is sealed to prevent solvent evaporation and placed in a
thermostatic bath set to the desired temperature. The solution is continuously stirred using a
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magnetic stirrer to facilitate the dissolution process and reach equilibrium. The system is
maintained at a constant temperature for a sufficient period (typically several hours) to
ensure that the solution is fully saturated.

o Sampling: Once equilibrium is reached, the stirring is stopped, and the solution is allowed to
stand for a period to allow any undissolved solid to settle. A sample of the clear supernatant
is then carefully withdrawn using a pre-weighed syringe fitted with a filter to prevent any solid
particles from being collected.

» Weighing: The syringe containing the saturated solution is weighed to determine the mass of
the collected sample.

e Drying: The collected sample is then transferred to a pre-weighed weighing bottle. The
weighing bottle is placed in a drying oven at a temperature sufficient to evaporate the solvent
completely, leaving behind the solid 2-Chlorocinnamic acid. The drying process is
continued until a constant mass is achieved.

» Final Weighing: After drying, the weighing bottle containing the solid residue is cooled to
room temperature in a desiccator and then weighed.

3. Data Analysis:

The mole fraction solubility (x) is calculated using the following formula:
X =(m1/ M)/ [(m1/ M)+ (mz2/ Mz)]

Where:

e ma is the mass of the dissolved 2-Chlorocinnamic acid (solute).

e Mz is the molar mass of 2-Chlorocinnamic acid.

e m:2 is the mass of the solvent.

¢ Mz is the molar mass of the solvent.

Visualization of the Experimental Workflow
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The following diagram illustrates the logical flow of the gravimetric method for determining the
solubility of 2-Chlorocinnamic acid.
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Caption: Experimental workflow for the gravimetric determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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